Cas no 2228227-67-4 (tert-butyl 2-(3-cyano-4-fluorophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(3-cyano-4-fluorophenyl)piperazine-1-carboxylate
• CAS No: 2228227-67-4
• MF: C₁₆H₂₀FN₃O₂
• MW: 305.3473072052
• CID: 6069841
• PubChem ID: 165798017
• Update Time: 2025-06-14

tert-butyl 2-(3-cyano-4-fluorophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-cyano-4-fluorophenyl)piperazine-1-carboxylate
• 2228227-67-4
• EN300-1896412

• Inchi： 1S/C16H20FN3O2/c1-16(2,3)22-15(21)20-7-6-19-10-14(20)11-4-5-13(17)12(8-11)9-18/h4-5,8,14,19H,6-7,10H2,1-3H3
• InChI Key： CHGMKUAKIVVUNT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.15395505g/mol
• Monoisotopic Mass: 305.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.4Ų

Additional information on tert-butyl 2-(3-cyano-4-fluorophenyl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(3-cyano-4-fluorophenyl)piperazine-1-carboxylate (CAS No. 2228227-67-4)

The compound tert-butyl 2-(3-cyano-4-fluorophenyl)piperazine-1-carboxylate (CAS No. 2228227-67-4) is a highly specialized piperazine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group and fluorine substitution, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in developing kinase inhibitors and central nervous system (CNS) targeting agents, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds and nitrile-containing intermediates has surged, driven by their applications in drug discovery and material science. The tert-butyl carbamate moiety in this molecule enhances its stability, making it suitable for multi-step synthetic routes. This characteristic is particularly relevant given the growing focus on green chemistry and atom-efficient reactions, as highlighted in popular search queries like "sustainable synthesis of fluorinated piperazines" or "high-yield nitrile derivatives."

The 3-cyano-4-fluorophenyl segment of the molecule is a key structural feature that contributes to its bioisosteric properties, a topic frequently explored in medicinal chemistry forums. This moiety is often compared to other aromatic nitrile derivatives in terms of metabolic stability and binding affinity, addressing common questions such as "how does fluorination affect drug metabolism?" or "what are the advantages of cyano groups in drug design?" These discussions underscore the compound's relevance in modern structure-activity relationship (SAR) studies.

From a synthetic perspective, tert-butyl 2-(3-cyano-4-fluorophenyl)piperazine-1-carboxylate serves as a versatile building block for heterocyclic chemistry. Its N-Boc protection allows selective deprotection under mild conditions, a feature highly valued in parallel synthesis workflows. Laboratories focusing on high-throughput screening often prioritize such compounds, as evidenced by search trends like "Boc-protected piperazine applications" or "fluorophenyl nitrile synthetic utility."

Analytical data for this compound typically includes HPLC purity (>98%) and detailed spectroscopic characterization (NMR, LC-MS), meeting the stringent requirements of pharmaceutical quality control. The presence of both hydrogen bond acceptors (cyano and fluorine) and a bulky tert-butyl group creates interesting physicochemical properties, frequently discussed in computational chemistry circles under topics like "logP prediction for fluorinated nitriles" or "conformational analysis of substituted piperazines."

In conclusion, CAS No. 2228227-67-4 represents a strategically important compound at the intersection of medicinal chemistry and process development. Its structural features address multiple contemporary research needs, from fragment-based drug discovery to the design of PET radioligands. As the scientific community continues to explore fluorine-specific interactions and nitrile bioisosterism, this molecule is poised to remain a subject of active investigation and innovation.